1,3-dimethyl-2,4-dioxo-7-propyl-N-(pyridin-3-ylmethyl)-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-7-propyl-N-(pyridin-3-ylmethyl)pyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H21N5O3/c1-4-8-23-14(15(24)20-11-12-6-5-7-19-10-12)9-13-16(23)21(2)18(26)22(3)17(13)25/h5-7,9-10H,4,8,11H2,1-3H3,(H,20,24)
• InChI Key: OERPZXAUPLEVGM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic molecules often involves multiple steps, each introducing new functional groups or building up the carbon skeleton. Unfortunately, the specific synthetic route for this compound is not detailed in the available literature.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, and stability. The compound has a predicted density of 1.43±0.1 g/cm3 and a predicted pKa of 10.15±0.10.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives have been investigated for their antimicrobial potential. . Further research could explore its efficacy against specific pathogens.

Anti-Inflammatory and Analgesic Properties

• Some imidazole derivatives exhibit anti-inflammatory and analgesic effects. . Investigating the anti-inflammatory potential of our compound could be valuable.

Ulcerogenic Index Assessment

• Assessing the ulcerogenic index is crucial for drug safety. . Investigating whether our compound affects gastric mucosa could provide insights.

Drug Development

• . Researchers could explore modifications of our compound to develop novel drugs.

Chemical Synthesis Routes

• Understanding synthetic routes is essential for large-scale production. . Investigating efficient synthetic routes for our compound is crucial.

Mass Spectrometry Analysis

• Mass spectrometry (MS) can provide valuable information about the compound’s structure and fragmentation patterns. . Performing LC-MS analysis on our compound could enhance our understanding.

• BMC Chemistry: Synthesis and therapeutic potential of imidazole containing compounds
• Frontiers in Journal of Pharmaceutical Sciences: A brief review of the biological potential of indole derivatives
• MDPI: Design, Synthesis and In Vitro Antimicrobial Activity of 6-(1

Mechanism of Action

The mechanism of action refers to how a compound interacts with biological systems, often at the molecular level. This is typically relevant for compounds with known biological activity, such as pharmaceuticals. Unfortunately, the mechanism of action for this compound is not provided in the available resources.

Future Directions

Future research could focus on elucidating the synthesis, reactivity, and potential applications of this compound. Given its complex structure, it may have interesting chemical or biological properties that could be explored.